Cas no 864681-04-9 (Azido-PEG4-CH2-Boc)

Azido-PEG4-CH2-Boc is a heterobifunctional PEG-based reagent featuring an azide group at one terminus and a Boc-protected amine at the other, linked by a tetraethylene glycol (PEG4) spacer. The azide group enables efficient click chemistry reactions, such as CuAAC (copper-catalyzed azide-alkyne cycloaddition), while the Boc-protected amine provides a handle for further functionalization under mild deprotection conditions. The PEG spacer enhances solubility and reduces steric hindrance, facilitating bioconjugation in aqueous environments. This compound is particularly useful in peptide synthesis, bioconjugation, and materials science, offering controlled reactivity and compatibility with a wide range of organic and biological systems. Its stability and versatility make it a valuable tool for researchers in chemical biology and drug development.

Azido-PEG4-CH2-Boc structure

Product Name:Azido-PEG4-CH2-Boc

CAS No:864681-04-9

MF:C₁₄H₂₇N₃O₆

MW:333.380684137344

CID:3044607

Update Time:2025-10-29

Azido-PEG4-CH2-Boc Chemical and Physical Properties

Names and Identifiers

- Azido-PEG4-CH2CO2-t-Bu
- Azido-PEG4-CH2-Boc
- 1,1-Dimethylethyl 14-azido-3,6,9,12-tetraoxatetradecanoate (ACI)
- Inchi： 1S/C14H27N3O6/c1-14(2,3)23-13(18)12-22-11-10-21-9-8-20-7-6-19-5-4-16-17-15/h4-12H2,1-3H3
- InChI Key： SIOLYQZSIFQODW-UHFFFAOYSA-N
- SMILES： [N-]=[N+]=NCCOCCOCCOCCOCC(OC(C)(C)C)=O

Azido-PEG4-CH2-Boc Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB12407-0.25g	Azido-PEG4-CH2CO2-t-Bu	864681-04-9	97%	0.25g	2484.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB12407-1g	Azido-PEG4-CH2CO2-t-Bu	864681-04-9	97%	1g	4841.00	2021-06-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB12407-5g	Azido-PEG4-CH2CO2-t-Bu	864681-04-9	97%	5g	12612.00	2021-06-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22105-1g	Azido-PEG4-CH2CO2-t-Bu	864681-04-9	98%	1g	17100.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22105-250mg	Azido-PEG4-CH2CO2-t-Bu	864681-04-9	98%	250mg	5130.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22105-5g	Azido-PEG4-CH2CO2-t-Bu	864681-04-9	98%	5g	39900.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22105-500mg	Azido-PEG4-CH2CO2-t-Bu	864681-04-9	98%	500mg	9262.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22105-1g	Azido-PEG4-CH2CO2-t-Bu	864681-04-9	98%	1g	17100CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22105-250mg	Azido-PEG4-CH2CO2-t-Bu	864681-04-9	98%	250mg	5130CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22105-5g	Azido-PEG4-CH2CO2-t-Bu	864681-04-9	98%	5g	39900CNY	2021-05-07

Azido-PEG4-CH2-Boc Production Method

Production Method 1

77544-60-6

864681-04-9

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Acetone , Water ; rt; 0.5 h, 0 °C; 4 h, rt
2.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; rt; 8 h, rt → 60 °C

Reference

Design, synthesis and biological evaluation of KRASG12C-PROTACs

Zhang, Xiaoyi; et al, Bioorganic & Medicinal Chemistry, 2023, 78,

Production Method 2

77544-60-6

864681-04-9

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Acetone , Water ; 16 h, rt → reflux
2.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; 3 h, rt
2.2 Solvents: Methanol ; rt

Reference

Development of small-molecule BRD4 degraders based on pyrrolopyridone derivative

Zhang, Jian; et al, Bioorganic Chemistry, 2020, 99,

Production Method 3

77544-60-6

864681-04-9

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Acetone , Water ; rt → 60 °C; 12 h, 60 °C
1.2 Reagents: Sodium carbonate Solvents: Water
2.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 0.5 h, 0 °C
2.2 3 h, rt

Reference

Discovery of a new class of PROTAC BRD4 degraders based on a dihydroquinazolinone derivative and lenalidomide/pomalidomide

Zhang, Fangqing; et al, Bioorganic & Medicinal Chemistry, 2020, 28(1),

Production Method 4

112-60-7

864681-04-9

Reaction Conditions

1.1 Reagents: Triethylamine , Thionyl chloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 0 °C
1.2 Reagents: Sodium periodate , Ruthenium trichloride Solvents: Carbon tetrachloride , Acetonitrile , Water ; rt
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 5 h, 80 °C; 80 °C → rt
2.2 Reagents: Sulfuric acid Solvents: Tetrahydrofuran , Water ; 1 h, reflux
2.3 Reagents: Sodium bicarbonate Solvents: Water
3.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C
3.2 24 h, 25 °C
3.3 Solvents: Water

Reference

Amide bond-containing monodisperse polyethylene glycols beyond 10 000 Da

Wan, Zihong; et al, Organic & Biomolecular Chemistry, 2016, 14(33), 7912-7919

Production Method 5

1574267-61-0

864681-04-9

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 5 h, 80 °C; 80 °C → rt
1.2 Reagents: Sulfuric acid Solvents: Tetrahydrofuran , Water ; 1 h, reflux
1.3 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C
2.2 24 h, 25 °C
2.3 Solvents: Water

Reference

Amide bond-containing monodisperse polyethylene glycols beyond 10 000 Da

Wan, Zihong; et al, Organic & Biomolecular Chemistry, 2016, 14(33), 7912-7919

Production Method 6

112-60-7

104-15-4

864681-04-9

Reaction Conditions

1.1 Solvents: Pyridine ; 6 h, rt
2.1 Reagents: Sodium azide Solvents: Acetone , Water ; rt → 60 °C; 12 h, 60 °C
2.2 Reagents: Sodium carbonate Solvents: Water
3.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 0.5 h, 0 °C
3.2 3 h, rt

Reference

Discovery of a new class of PROTAC BRD4 degraders based on a dihydroquinazolinone derivative and lenalidomide/pomalidomide

Zhang, Fangqing; et al, Bioorganic & Medicinal Chemistry, 2020, 28(1),

Production Method 7

112-60-7

864681-04-9

Reaction Conditions

1.1 Solvents: Pyridine ; rt; 6 h, rt
2.1 Reagents: Sodium azide Solvents: Acetone , Water ; rt; 0.5 h, 0 °C; 4 h, rt
3.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; rt; 8 h, rt → 60 °C

Reference

Design, synthesis and biological evaluation of KRASG12C-PROTACs

Zhang, Xiaoyi; et al, Bioorganic & Medicinal Chemistry, 2023, 78,

Production Method 8

112-60-7

864681-04-9

Reaction Conditions

1.1 Solvents: Pyridine ; rt; 4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt
2.1 Reagents: Sodium azide Solvents: Acetone , Water ; 16 h, rt → reflux
3.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; 3 h, rt
3.2 Solvents: Methanol ; rt

Reference

Development of small-molecule BRD4 degraders based on pyrrolopyridone derivative

Zhang, Jian; et al, Bioorganic Chemistry, 2020, 99,

Production Method 9

112-60-7

864681-04-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 0 °C; 1 h, 0 °C
1.2 0 °C; 2 h, 0 °C
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 3 h, 60 °C
3.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C
3.2 0 °C; 3 h, 0 °C
3.3 Solvents: Water

Reference

Intracellular Protein-Labeling Probes for Multicolor Single-Molecule Imaging of Immune Receptor-Adaptor Molecular Dynamics

Sato, Ryota; et al, Journal of the American Chemical Society, 2017, 139(48), 17397-17404

Azido-PEG4-CH2-Boc Raw materials

Azido-PEG4-CH2-Boc Preparation Products

Azido-PEG4-CH2-Boc (864681-04-9)

Azido-PEG4-CH2-Boc Related Literature

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2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

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